Cas no 351365-89-4 (2-Chloro-7,8-dihydro-6H-cyclopentagquinoline-3-carbaldehyde)

• Product Name: 2-Chloro-7,8-dihydro-6H-cyclopentagquinoline-3-carbaldehyde
• CAS No: 351365-89-4
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• MDL: MFCD02734125
• CID: 1468299
• PubChem ID: 828497
• Update Time: 2025-04-20

2-Chloro-7,8-dihydro-6H-cyclopentagquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6H-Cyclopenta[g]quinoline-3-carboxaldehyde, 2-chloro-7,8-dihydro-
• 2-chloro-7,8-dihydro-6H-cyclopenta[g]quinoline-3-carbaldehyde
• Oprea1_818984
• BS-40477
• 2-CHLORO-6H,7H,8H-CYCLOPENTA[G]QUINOLINE-3-CARBALDEHYDE
• Oprea1_478028
• SCHEMBL13849683
• 2-chloro-7,8-dihydro-6h-cyclopenta[g]quinoline-3-carboxaldehyde
• DTXSID40356679
• MFCD02734125
• 351365-89-4
• AKOS000617937
• 2-Chloro-7,8-dihydro-6H-cyclopentagquinoline-3-carbaldehyde

• MDL： MFCD02734125
• Inchi： 1S/C13H10ClNO/c14-13-11(7-16)5-10-4-8-2-1-3-9(8)6-12(10)15-13/h4-7H,1-3H2
• InChI Key： PIJIPWHCETYLSJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C(C=C3C(=C2)CCC3)=N1

Computed Properties

• Exact Mass: 231.0452
• Monoisotopic Mass: 231.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines